Cas no 2171311-26-3 (2-(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpyrrolidin-2-ylacetic acid)

• Product Name: 2-(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpyrrolidin-2-ylacetic acid
• CAS No: 2171311-26-3
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 6102092
• PubChem ID: 165959557
• Update Time: 2025-10-20

2-(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpyrrolidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpyrrolidin-2-ylacetic acid
• EN300-1473646
• 2-[(2R)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]pyrrolidin-2-yl]acetic acid
• 2171311-26-3

• Inchi： 1S/C26H28N2O6/c29-23(30)14-17-6-5-12-28(17)24(31)26(11-13-33-16-26)27-25(32)34-15-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,17,22H,5-6,11-16H2,(H,27,32)(H,29,30)/t17-,26?/m1/s1
• InChI Key： VMBFZJGDLJFJBN-SIHBAMTISA-N
• SMILES： O1CCC(C1)(C(N1CCC[C@@H]1CC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpyrrolidin-2-ylacetic acid

Research Briefing on 2-(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpyrrolidin-2-ylacetic acid (CAS: 2171311-26-3)

The compound 2-(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpyrrolidin-2-ylacetic acid (CAS: 2171311-26-3) has recently gained attention in the field of chemical biology and pharmaceutical research due to its potential applications in peptide synthesis and drug development. This briefing provides an overview of the latest research findings related to this specialized compound, focusing on its chemical properties, synthetic applications, and biological relevance.

Recent studies have highlighted the compound's role as a key intermediate in solid-phase peptide synthesis (SPPS). The presence of both the Fmoc-protected amino group and the carboxylic acid functionality makes it particularly valuable for constructing complex peptide architectures. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in the synthesis of constrained peptidomimetics, where the oxolane ring system contributes to enhanced metabolic stability of the resulting compounds.

Structural analysis of 2171311-26-3 reveals unique conformational properties that influence its reactivity. Nuclear magnetic resonance (NMR) studies indicate that the oxolane ring adopts a specific puckered conformation that affects the spatial orientation of the reactive groups. This characteristic has been exploited in recent work to create stereochemically defined peptide analogs with improved target binding affinity, as reported in ACS Chemical Biology earlier this year.

In terms of synthetic methodology, several research groups have developed optimized protocols for incorporating this building block into peptide chains. A notable advancement came from a multinational collaboration published in Organic Letters, which described a microwave-assisted coupling procedure that significantly improves the yield and purity of products containing this structural motif. The researchers reported yields exceeding 85% with minimal epimerization, a common challenge in such syntheses.

The biological evaluation of compounds derived from 2171311-26-3 has shown promising results in several therapeutic areas. Particularly noteworthy is its application in the development of protease inhibitors, where the constrained structure provides resistance to enzymatic degradation. Recent preclinical studies have demonstrated potent activity against medically relevant targets, including HIV-1 protease and SARS-CoV-2 main protease, suggesting potential antiviral applications.

From a pharmaceutical development perspective, the compound's physicochemical properties have been thoroughly characterized. Its moderate lipophilicity (calculated logP of 2.1) and good aqueous solubility (measured at 12 mg/mL in phosphate buffer at pH 7.4) make it particularly suitable for medicinal chemistry applications. These characteristics, combined with its synthetic versatility, position 2171311-26-3 as a valuable tool in drug discovery programs.

Looking forward, several research groups are exploring the expansion of this chemical scaffold's utility. Current investigations focus on its incorporation into macrocyclic peptides and its use as a template for developing targeted protein degraders (PROTACs). The unique spatial arrangement of functional groups in 2171311-26-3 appears particularly suited for these emerging therapeutic modalities, as evidenced by recent patent applications from major pharmaceutical companies.

In conclusion, 2-(2R)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpyrrolidin-2-ylacetic acid represents a versatile and valuable building block in modern medicinal chemistry. Its unique structural features, combined with demonstrated biological relevance, make it a compound of significant interest for both academic researchers and industrial drug discovery teams. Continued research into its applications will likely yield important advances in peptide-based therapeutics and beyond.